92-30-8

2-(Trifluoromethyl)phenothiazine

In Stock

• CAS RN:
• 92-30-8

• Formula:
• C13H8F3NS

• InChI:
• InChI=1S/C13H8F3NS/c14-13(15,16)8-5-6-12-10(7-8)17-9-3-1-2-4-11(9)18-12/h1-7,17H

• InChIKey:
• RKGYJVASTMCSHZ-UHFFFAOYSA-N

• 2-(trifluoromethyl)-10H-phenothiazine is a member of phenothiazines.

(3R,4R,5R)-3,4-dihydroxy-5-(hydroxymethyl)-3-methyldihydrofuran-2(3H)-one

In Stock

• CAS RN:
• 492-30-8

• Formula:
• C6H10O5

• InChI:
• InChI=1S/C6H10O5/c1-6(10)4(8)3(2-7)11-5(6)9/h3-4,7-8,10H,2H2,1H3/t3-,4-,6-/m1/s1

• InChIKey:
• WJBVKNHJSHYNHO-ZMIZWQJLSA-N

• (3R,4R,5R)-3,4-dihydroxy-5-(hydroxymethyl)-3-methyldihydrofuran-2(3H)-one, also known as (3R,4R,5R)-3,4-dihydroxy-5-(hydroxymethyl)-3-methyldihydrofuran-2(3H)-one, is a useful research compound. Its molecular formula is C6H10O5 and its molecular weight is 162.14 g/mol. The purity is usually 95%.

cis-Phytol

Usually In Stock

• CAS RN:
• 5492-30-8

• Formula:
• C20H40O

• InChI:
• InChI=1S/C20H40O/c1-17(2)9-6-10-18(3)11-7-12-19(4)13-8-14-20(5)15-16-21/h15,17-19,21H,6-14,16H2,1-5H3/b20-15-/t18-,19-/m1/s1

• InChIKey:
• BOTWFXYSPFMFNR-QYLFUYDXSA-N

• Cis-Phytol is a diterpenoid.

2,4-Diphenyl-5H,6H-14-benzo[h]chromen-1-ylium bromide

Usually In Stock

• CAS RN:
• 76192-30-8

• Formula:
• C25H19BrO

• InChI:
• InChI=1S/C25H19O.BrH/c1-3-9-18(10-4-1)23-17-24(20-12-5-2-6-13-20)26-25-21-14-8-7-11-19(21)15-16-22(23)25;/h1-14,17H,15-16H2;1H/q+1;/p-1

• InChIKey:
• RYUPYZBGBFEDRR-UHFFFAOYSA-M

• 2,4-Diphenyl-5H,6H-14-benzo[h]chromen-1-ylium bromide is a useful research compound. Its molecular formula is C25H19BrO and its molecular weight is 415.33. The purity is usually 95%.

3,4-Difluoro-3'-morpholinomethyl benzophenone

In Stock

• CAS RN:
• 898792-30-8

• Formula:
• C18H17F2NO2

• InChI:
• InChI=1S/C18H17F2NO2/c19-16-5-4-15(11-17(16)20)18(22)14-3-1-2-13(10-14)12-21-6-8-23-9-7-21/h1-5,10-11H,6-9,12H2

• InChIKey:
• DKXVGVGQYAUZME-UHFFFAOYSA-N

• 3,4-Difluoro-3'-morpholinomethyl benzophenone is a useful research compound. Its molecular formula is C18H17F2NO2 and its molecular weight is 317.3 g/mol. The purity is usually 95%.

5-Bromo-2-methyl-2,3-dihydro-1-benzofuran

In Stock

• CAS RN:
• 102292-30-8

• Formula:
• C9H9BrO

• InChI:
• InChI=1S/C9H9BrO/c1-6-4-7-5-8(10)2-3-9(7)11-6/h2-3,5-6H,4H2,1H3

• InChIKey:
• FEPPMMHYULGHKP-UHFFFAOYSA-N

• 5-Bromo-2-methyl-2,3-dihydro-1-benzofuran is a useful research compound. Its molecular formula is C9H9BrO and its molecular weight is 213.07 g/mol. The purity is usually 95%.

N-(4-chlorophenyl)-2-((5-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)acetamide

In Stock

• CAS RN:
• 1014092-30-8

• Formula:
• C16H17ClN6O2S

• InChI:
• InChI=1S/C16H17ClN6O2S/c1-22-8-12(15(21-22)25-3)14-19-20-16(23(14)2)26-9-13(24)18-11-6-4-10(17)5-7-11/h4-8H,9H2,1-3H3,(H,18,24)

• InChIKey:
• RRUZDYJQBXPKQX-UHFFFAOYSA-N

• N-(4-chlorophenyl)-2-((5-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C16H17ClN6O2S and its molecular weight is 392.86. The purity is usually 95%.

N-(4-chloro-2-fluorophenyl)-2-{[3-methyl-7-(4-methylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide

In Stock

• CAS RN:
• 1111292-30-8

• Formula:
• C22H17ClFN3O2S2

• InChI:
• InChI=1S/C22H17ClFN3O2S2/c1-12-3-5-13(6-4-12)15-10-30-20-19(15)26-22(27(2)21(20)29)31-11-18(28)25-17-8-7-14(23)9-16(17)24/h3-10H,11H2,1-2H3,(H,25,28)

• InChIKey:
• AVPQLSBDWYEYPC-UHFFFAOYSA-N

• N-(4-chloro-2-fluorophenyl)-2-{[3-methyl-7-(4-methylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C22H17ClFN3O2S2 and its molecular weight is 473.97. The purity is usually 95%.

(3,4-Difluorophenyl)(7-phenyl-1,4-thiazepan-4-yl)methanone

In Stock

• CAS RN:
• 1797092-30-8

• Formula:
• C18H17F2NOS

• InChI:
• InChI=1S/C18H17F2NOS/c19-15-7-6-14(12-16(15)20)18(22)21-9-8-17(23-11-10-21)13-4-2-1-3-5-13/h1-7,12,17H,8-11H2

• InChIKey:
• FJURAWRWCYQKJV-UHFFFAOYSA-N

• (3,4-Difluorophenyl)(7-phenyl-1,4-thiazepan-4-yl)methanone is a useful research compound. Its molecular formula is C18H17F2NOS and its molecular weight is 333.4. The purity is usually 95%.

(S)-2-(1-Aminobutyl)benzonitrile hydrochloride

• CAS RN:
• 1213492-30-8

• Formula:
• C11H15ClN2

• InChI:
• InChI=1S/C11H14N2.ClH/c1-2-5-11(13)10-7-4-3-6-9(10)8-12;/h3-4,6-7,11H,2,5,13H2,1H3;1H/t11-;/m0./s1

• InChIKey:
• DGSRIBLEUASEAM-MERQFXBCSA-N

• (S)-2-(1-Aminobutyl)benzonitrile hydrochloride is a useful research compound. Its molecular formula is C11H15ClN2 and its molecular weight is 210.70 g/mol. The purity is usually 95%.

3-Chloro-6-fluoro-1-methylisoquinoline

In Stock

• CAS RN:
• 1446192-30-8

• Formula:
• C10H7ClFN

• InChI:
• InChI=1S/C10H7ClFN/c1-6-9-3-2-8(12)4-7(9)5-10(11)13-6/h2-5H,1H3

• InChIKey:
• RSNXKFCHBLCWDS-UHFFFAOYSA-N

• 3-Chloro-6-fluoro-1-methylisoquinoline is a useful research compound. Its molecular formula is C10H7ClFN and its molecular weight is 195.62 g/mol. The purity is usually 95%.

2-Chloro-5-[(2-methylpiperidin-1-yl)sulfonyl]-4-(trifluoromethyl)pyridine

Usually In Stock

• CAS RN:
• 2094392-30-8

• Formula:
• C12H14ClF3N2O2S

• InChI:
• InChI=1S/C12H14ClF3N2O2S/c1-8-4-2-3-5-18(8)21(19,20)10-7-17-11(13)6-9(10)12(14,15)16/h6-8H,2-5H2,1H3

• InChIKey:
• PVCRLYPQWPBSKF-UHFFFAOYSA-N

• 2-Chloro-5-[(2-methylpiperidin-1-yl)sulfonyl]-4-(trifluoromethyl)pyridine is a useful research compound. Its molecular formula is C12H14ClF3N2O2S and its molecular weight is 342.76. The purity is usually 95%.

4-(2-Bromophenyl)-2-oxoimidazolidine-4-carboxylic acid

Usually In Stock

• CAS RN:
• 2248292-30-8

• Formula:
• C10H9BrN2O3

• InChI:
• InChI=1S/C10H9BrN2O3/c11-7-4-2-1-3-6(7)10(8(14)15)5-12-9(16)13-10/h1-4H,5H2,(H,14,15)(H2,12,13,16)

• InChIKey:
• PZZMXNQGYQITCB-UHFFFAOYSA-N

• 4-(2-Bromophenyl)-2-oxoimidazolidine-4-carboxylic acid is a useful research compound. Its molecular formula is C10H9BrN2O3 and its molecular weight is 285.097. The purity is usually 95%.

N4,1-Dimethyl-1H-indazole-3,4-diamine

In Stock

• CAS RN:
• 1221792-30-8

• Formula:
• C9H12N4

• InChI:
• InChI=1S/C9H12N4/c1-11-6-4-3-5-7-8(6)9(10)12-13(7)2/h3-5,11H,1-2H3,(H2,10,12)

• InChIKey:
• PTKJOGMRSWGLGD-UHFFFAOYSA-N

• N4,1-Dimethyl-1H-indazole-3,4-diamine is a useful research compound. Its molecular formula is C9H12N4 and its molecular weight is 176.22 g/mol. The purity is usually 95%.